(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate

• IUPAC Name: (3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate
• InChI: InChI=1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
• InChI Key: WZXBASRNQXYUIP-QMMMGPOBSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)[O-])[NH3+]
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)[C@H](CC(=O)[O-])[NH3+]
• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol

Description

The compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often involve the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions to achieve the desired chemical transformation.

Industrial Production Methods

Industrial production of the compound with the identifier “this compound” may involve large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods often include continuous flow reactions, batch processing, and the use of advanced technologies such as catalytic reactors and separation techniques to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.

Reduction: Reduction reactions can be performed using reducing agents to modify the chemical structure of the compound.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions involving the compound with the identifier “this compound” include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions for these reactions typically involve specific temperatures, pressures, and solvent systems to achieve the desired chemical transformation.

Major Products Formed

The major products formed from the reactions of the compound with the identifier “this compound” depend on the specific type of reaction and the reagents used. These products can include various derivatives and modified versions of the original compound, which may have different chemical and physical properties.

Scientific Research Applications

The compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on human health.

Industry: The compound is used in the development of new materials, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of the compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and the context in which it is used. The detailed mechanism of action is typically studied through experimental research and computational modeling to understand how the compound exerts its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds

The compound with the identifier “(3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate” can be compared with other similar compounds based on its chemical structure and properties. Similar compounds may include those with related functional groups or structural motifs, which can exhibit similar chemical and biological activities.

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific chemical structure and the unique properties it exhibits. These properties can include its reactivity, stability, and potential applications in various scientific fields. By comparing it with similar compounds, researchers can identify the distinct features that make it valuable for specific applications.